N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide

• IUPAC Name: N-(4-butylphenyl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H18N2O2/c1-3-4-5-12-6-8-13(9-7-12)16-15(18)14-10-11(2)19-17-14/h6-10H,3-5H2,1-2H3,(H,16,18)
• InChI Key: VCVDQHUHOKQECU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=NOC(=C2)C
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide, also known as BIC, is a chemical compound that belongs to the class of isoxazolecarboxamide derivatives. It has been extensively studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide acts as a positive allosteric modulator of the GABAA receptor, which is a type of ion channel that is important for inhibitory neurotransmission in the brain. N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide enhances the activity of the GABAA receptor by binding to a specific site on the receptor, which increases the affinity of the receptor for GABA, the natural ligand of the receptor. This results in an increase in the inhibitory tone of the neuron, which leads to a decrease in neuronal excitability.
Biochemical and Physiological Effects:
N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide has been shown to have a number of biochemical and physiological effects. It enhances the activity of the GABAA receptor, which leads to an increase in inhibitory neurotransmission. This can result in a decrease in neuronal excitability, which can be beneficial in the treatment of epilepsy and other neurological disorders. N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide has also been shown to have anxiolytic and sedative effects, which can be useful in the treatment of anxiety and sleep disorders.

Advantages and Limitations for Lab Experiments

N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide has several advantages for lab experiments. It is a highly selective and potent modulator of the GABAA receptor, which makes it a useful tool for studying the role of this receptor in neuronal function. N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide is also relatively stable and easy to synthesize, which makes it a cost-effective option for researchers. However, N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide has some limitations as well. It has a relatively short half-life in vivo, which can limit its usefulness in certain experiments. Additionally, N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide has been shown to have some off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide. One area of interest is the development of more selective and potent modulators of the GABAA receptor. This could lead to the development of new drugs for the treatment of neurological and psychiatric disorders. Another area of interest is the investigation of the mechanisms underlying the off-target effects of N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide. This could lead to a better understanding of the role of ion channels in cellular function and disease. Finally, the use of N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide in combination with other drugs or therapies could be explored as a potential strategy for improving the efficacy of current treatments for neurological and psychiatric disorders.
Conclusion:
In conclusion, N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide, or N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide, is a chemical compound that has been extensively studied for its potential use as a tool in scientific research. It is a highly selective and potent modulator of the GABAA receptor, which makes it a useful tool for studying the role of this receptor in neuronal function. N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide has several advantages for lab experiments, including its stability and ease of synthesis. However, it also has some limitations, including its relatively short half-life in vivo and off-target effects. Future research on N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide could lead to the development of new drugs for the treatment of neurological and psychiatric disorders, as well as a better understanding of the role of ion channels in cellular function and disease.

Scientific Research Applications

N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide has been extensively studied for its potential use as a tool in scientific research. It has been shown to modulate the activity of ion channels, which are important for the function of neurons and other cells. N-(4-butylphenyl)-5-methyl-3-isoxazolecarboxamide has been used to study the role of ion channels in synaptic transmission, neuronal excitability, and pain signaling. It has also been used to investigate the mechanisms underlying neurological and psychiatric disorders, such as epilepsy, schizophrenia, and anxiety.